Cas no 22913-26-4 (methyl thiophene-3-carboxylate)

methyl thiophene-3-carboxylate structure
22913-26-4 structure
Product Name:methyl thiophene-3-carboxylate
CAS No:22913-26-4
Molecular Formula:C6H6O2S
Molecular Weight:142.17564
MDL:MFCD06203810
CID:52171
PubChem ID:24883385

methyl thiophene-3-carboxylate Properties

Names and Identifiers

    • Methyl 3-thiophenecarboxylate
    • Methyl Thiophene-3-carboxylate
    • 3-methoxycarbonylthiophene
    • 3-thiophene carboxylic acid methyl ester
    • methyl 4-thiophenecarboxylate
    • Thiophen-3-carbonsaeure-methylester
    • thiophene-3-carboxylic acid methyl ester
    • Thiophene-3-carboxylic Acid Methyl Ester
    • 3-Thiophenecarboxylicacid, methyl ester
    • PB18711
    • methyl 3-thiophene carboxylate
    • J-513115
    • Methyl 3-thiophenecarboxylate #
    • SY019965
    • methyl-3-thenoate
    • DS-14554
    • 3-Thiophenecarboxylic acid, methyl ester
    • AKOS008982175
    • M2627
    • CS-W007570
    • Methyl 3-thiophenecarboxylate, 97%
    • GEO-04563
    • thiophene-3-carboxylate methyl ester
    • J-014897
    • FT-0659612
    • InChI=1/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H
    • SCHEMBL236021
    • 22913-26-4
    • MFCD06203810
    • DTXSID20341583
    • A816420
    • 3-methoxy carbonyl-thiophene
    • EN300-90170
    • (2,5-DIMETHYL-PHENOXY)-ACETICACIDHYDRAZIDE
    • methylthiophene-3-carboxylate
    • DB-002800
    • METHYL THIOPHEN-3-CARBOXYLATE
    • MDL: MFCD06203810
    • InChIKey: ZTRAEMILTFNZSM-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H3
    • SMILES: O=C(C1=CSC=C1)OC

Computed Properties

  • Exact Mass: 142.00900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 142.00885060g/mol
  • Heavy Atom Count: 9
  • Complexity: 114
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • LogP: 1.53470
  • PSA: 54.54000
  • Refractive Index: n20/D 1.5380(lit.)
  • Boiling Point: 91°C/17mmHg(lit.)
  • Melting Point: No data available
  • Flash Point: Fahrenheit: 170.6 ° f
    Celsius: 77 ° c
  • Color/Form: Light yellow liquid
  • Solubility: Not determined
  • λmax: 239(Hexane)(lit.)
  • Density: 1.174 g/mL at 25 °C(lit.)

methyl thiophene-3-carboxylate Security Information

  • Symbol: GHS07
  • WGK Germany:2
  • Safety Instruction: S26; S36/37
  • Risk Phrases:R36/37/38; R43
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NA 1993 / PGIII
  • Hazard Statement: H315,H317,H319,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Prompt:warning
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C
  • Risk Phrases: 36/37/38-43
  • Signal Word:Warning

methyl thiophene-3-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl thiophene-3-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002LY4-1g
3-Thiophenecarboxylic acid, methyl ester
22913-26-4 98%
1g
$4.00 2025-02-19
A2B Chem LLC
AB20956-1g
Methyl 3-thiophenecarboxylate
22913-26-4 98%
1g
$4.00 2024-04-20
Aaron
AR002M6G-1g
3-Thiophenecarboxylic acid, methyl ester
22913-26-4 98%
1g
$5.00 2025-01-21
abcr
AB438309-1 g
Methyl thiophene-3-carboxylate, 95%; .
22913-26-4 95%
1g
€74.40 2023-06-16
Ambeed
A142735-1g
Methyl thiophene-3-carboxylate
22913-26-4 98%
1g
$5.0 2024-07-28
Apollo Scientific
OR918386-25g
Methyl 3-thiophenecarboxylate
22913-26-4 98+%
25g
£33.00 2025-02-21
Chemenu
CM111571-100g
methyl thiophene-3-carboxylate
22913-26-4 98%
100g
$219 2021-08-06
Crysdot LLC
CD11162242-100g
Methyl thiophene-3-carboxylate
22913-26-4 98%
100g
$232 2024-07-19
Enamine
EN300-90170-0.05g
methyl thiophene-3-carboxylate
22913-26-4 95%
0.05g
$19.0 2023-09-01
eNovation Chemicals LLC
D207244-1g
methyl thiophene-3-carboxylate
22913-26-4 97%
1g
$200 2022-09-07

methyl thiophene-3-carboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:22913-26-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:22913-26-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:22913-26-4)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

methyl thiophene-3-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:22913-26-4)methyl thiophene-3-carboxylate
A816420
Purity:99%/99%
Quantity:100g/500g
Price($):165.0/749.0